4-(Bromomethyl)-N,N-dimethylbenzenesulfonamide
Cat. No. B1337917
Key on ui cas rn:
3446-91-1
M. Wt: 278.17 g/mol
InChI Key: KTFSQBCKLKHZRU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07067540B2
Procedure details
4-(Bromomethyl)benzenesulfonyl chloride (5.0 g, 18.6 mmol) was dissolved in tetrahydrofuran. N,N-dimethylamine (7.7 mL, 15.5 mmol, 2M in tetrahydrofuran) and and N,N-diisopropylethylamine (3.5 mL, 20.1 mmol) were added, and the reaction was allowed to stir at ambient temperature for 2 hours. The reaction was concentrated to an oil that was partitioned between water and ethyl acetate and extracted with ethyl acetate. The organic extracts were combined, washed with brine, dried over Na2SO4, and filtered. The resulting filtrate was concentrated to an oil which deposited needles that were a mixture of the title compound and 4-chloromethyl N,N-dimethylbenzenesulfonamide. The resulting needles were collected. and dried (2.3 g, 44%). ES-MS m/z 534 (M+H) and 578 (M+H)
Identifiers
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REACTION_CXSMILES
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[Br:1][CH2:2][C:3]1[CH:8]=[CH:7][C:6]([S:9](Cl)(=[O:11])=[O:10])=[CH:5][CH:4]=1.[CH3:13][NH:14][CH3:15].C(N(CC)C(C)C)(C)C>O1CCCC1>[Br:1][CH2:2][C:3]1[CH:8]=[CH:7][C:6]([S:9]([N:14]([CH3:15])[CH3:13])(=[O:11])=[O:10])=[CH:5][CH:4]=1
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Inputs
Step One
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Name
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|
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Quantity
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5 g
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|
Type
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reactant
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|
Smiles
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BrCC1=CC=C(C=C1)S(=O)(=O)Cl
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O1CCCC1
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Step Two
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Name
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Quantity
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7.7 mL
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|
Type
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reactant
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Smiles
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CNC
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|
Name
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|
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Quantity
|
3.5 mL
|
|
Type
|
reactant
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Smiles
|
C(C)(C)N(C(C)C)CC
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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to stir at ambient temperature for 2 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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The reaction was concentrated to an oil that
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CUSTOM
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Type
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CUSTOM
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|
Details
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was partitioned between water and ethyl acetate
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with ethyl acetate
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WASH
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Type
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WASH
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|
Details
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washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over Na2SO4
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The resulting filtrate was concentrated to an oil which
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ADDITION
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Type
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ADDITION
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Details
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a mixture of the title compound and 4-chloromethyl N,N-dimethylbenzenesulfonamide
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CUSTOM
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Type
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CUSTOM
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|
Details
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The resulting needles were collected
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CUSTOM
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Type
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CUSTOM
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|
Details
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and dried (2.3 g, 44%)
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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|
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Type
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|
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Smiles
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BrCC1=CC=C(C=C1)S(=O)(=O)N(C)C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
